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Compound of Interest

Compound Name: DL-Tartaric acid-d2

Cat. No.: B12405551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available DL-Tartaric acid-
d2, a deuterated form of DL-tartaric acid, for research and development purposes. It includes a

list of suppliers, technical data, potential research applications, and illustrative experimental

workflows.

Introduction to DL-Tartaric Acid-d2
DL-Tartaric acid-d2 is a stable isotope-labeled version of DL-tartaric acid where two hydrogen

atoms on the carbon backbone have been replaced with deuterium. This isotopic substitution

makes it a valuable tool in various scientific disciplines, particularly in analytical chemistry and

drug development. The primary applications of DL-Tartaric acid-d2 stem from its use as an

internal standard for quantitative analysis and as a tracer in metabolic studies.[1] Deuteration

can also subtly influence the pharmacokinetic and metabolic profiles of molecules, a principle

that is increasingly being explored in drug discovery.[1]

Commercial Suppliers and Product Specifications
Several commercial suppliers offer DL-Tartaric acid-d2 for research purposes. The following

table summarizes key quantitative data from various suppliers to facilitate comparison.
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Supplier
Product
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CAS
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Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Iso
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Enrichme
nt

Available
Quantitie
s

MedChem

Express

DL-Tartaric

acid-d2

181376-

62-5

C4H4D2O

6
152.10

Not

specified

1 mg, 10

mg

Cambridge

Isotope

Laboratorie

s, Inc.

DL-Tartaric

acid (2,3-

D₂, 98%)

91469-46-

4

HOOCCD(

OH)CD(OH

)COOH

152.10 98% Inquire

Alfa

Chemistry

DL-tartaric-

2,3-d2 acid

91469-46-

4

C4H4D2O

6
152.1

98 atom %

D
Inquire

Applications in Research and Drug Development
The non-deuterated form, DL-tartaric acid, has a well-established role in the pharmaceutical

industry as a chiral resolving agent, an excipient to improve drug solubility and stability, and as

a starting material in chemical synthesis.[2][3] The deuterated analogue, DL-Tartaric acid-d2,

offers specific advantages in the following areas:

Internal Standard for Quantitative Analysis: Due to its chemical similarity but different mass,

DL-Tartaric acid-d2 is an ideal internal standard for techniques like gas chromatography-

mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] It

can be added to a sample at a known concentration to accurately quantify the amount of

endogenous, non-labeled tartaric acid or its derivatives.

Metabolic Tracer: In metabolic studies, DL-Tartaric acid-d2 can be used to trace the

metabolic fate of tartaric acid in biological systems. By tracking the incorporation of the

deuterium label into various metabolites, researchers can elucidate metabolic pathways.

Chiral Resolving Agent in Method Development: While the non-deuterated form is typically

used for bulk chiral resolutions, the deuterated version can be employed in the development

and validation of analytical methods for separating enantiomers.
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Illustrative Experimental Protocols
The following is a generalized protocol for the use of DL-Tartaric acid-d2 as an internal

standard in the quantification of a target analyte in a biological sample using LC-MS. This

protocol is for illustrative purposes and should be adapted based on the specific analyte,

matrix, and instrumentation.

Objective: To quantify the concentration of Analyte X in a plasma sample using DL-Tartaric
acid-d2 as an internal standard.

Materials:

DL-Tartaric acid-d2 (from a commercial supplier)

Analyte X (analytical standard)

Human plasma (or other biological matrix)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

LC-MS system (e.g., a UHPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of DL-Tartaric acid-d2 (Internal Standard, IS) at a concentration

of 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

Prepare a stock solution of Analyte X at a concentration of 1 mg/mL in the same solvent.

Preparation of Calibration Standards and Quality Controls:
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Perform serial dilutions of the Analyte X stock solution to prepare a series of calibration

standards at concentrations ranging from, for example, 1 ng/mL to 1000 ng/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations within the

calibration range.

Spike each calibration standard and QC sample with a fixed concentration of the DL-
Tartaric acid-d2 internal standard solution (e.g., 100 ng/mL).

Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of each plasma sample, calibration standard, and QC, add 10 µL of the DL-
Tartaric acid-d2 internal standard solution.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS analysis.

LC-MS Analysis:

Inject a small volume (e.g., 5 µL) of the prepared sample onto the LC-MS system.

Perform chromatographic separation using a suitable column and mobile phase gradient.

Detect the parent and product ions for both Analyte X and DL-Tartaric acid-d2 using

Multiple Reaction Monitoring (MRM) mode on the mass spectrometer.

Data Analysis:

Calculate the peak area ratio of Analyte X to the DL-Tartaric acid-d2 internal standard for

each sample.
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Construct a calibration curve by plotting the peak area ratio against the concentration of

the calibration standards.

Determine the concentration of Analyte X in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations of Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows involving tartaric acid and its deuterated form.
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Workflow for Chiral Resolution using DL-Tartaric Acid
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Caption: Chiral resolution workflow using DL-Tartaric Acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12405551?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for using DL-Tartaric Acid-d2 as an Internal Standard in LC-MS
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Caption: Use of DL-Tartaric Acid-d2 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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